Cas no 40586-69-4 (2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride)

• Product Name: 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride
• CAS No: 40586-69-4
• MF: C₇H₃ClF₄O₃S
• MW: 278.608534097672
• CID: 867939
• PubChem ID: 4961877
• Update Time: 2025-06-14

2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluoro-4-methoxyBenzenesulfonyl chloride
• AC1NLPRV
• AC1Q45KC
• AG-F-44043
• CTK4I3373
• EN300-12404
• MolPort-002-468-377
• 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride
• 2,3,5,6-Tetrafluoro-4-methoxybenzenesulfonylchloride
• DB-070046
• BS-53306
• CS-0163285
• 40586-69-4
• 2,3,5,6-tetrafluoro-4-methoxy-benzenesulfonyl Chloride
• 2,3,5,6-tetrafluoro-4-methoxybenzenesulfonyl chloride, AldrichCPR
• E76985
• AKOS000123045
• DTXSID80406960
• Z119989838

• MDL： MFCD06660766
• Inchi： 1S/C7H3ClF4O3S/c1-15-6-2(9)4(11)7(16(8,13)14)5(12)3(6)10/h1H3
• InChI Key： BHLCFDPXMFGGOH-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(=C(C=1F)F)OC)F)F)(=O)=O

Computed Properties

• Exact Mass: 277.9427555g/mol
• Monoisotopic Mass: 277.9427555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.669
• Boiling Point: 257.8°C at 760 mmHg
• Flash Point: 109.7°C
• Refractive Index: 1.477

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride

Recent Advances in the Application of 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride (CAS: 40586-69-4) in Chemical Biology and Pharmaceutical Research

2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride (CAS: 40586-69-4) is a highly fluorinated sulfonyl chloride derivative that has garnered significant attention in recent years due to its unique chemical properties and versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of sulfonamide-based drugs and fluorescent probes. The presence of multiple fluorine atoms and the methoxy group in its structure imparts enhanced reactivity and selectivity, making it a valuable tool for researchers in medicinal chemistry and chemical biology.

Recent studies have highlighted the role of 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride in the synthesis of novel sulfonamide derivatives with potential therapeutic applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma. The researchers utilized this compound to introduce fluorinated sulfonamide moieties into their lead compounds, resulting in improved binding affinity and metabolic stability.

In the field of chemical biology, this compound has been employed as a versatile labeling reagent for proteins and peptides. A recent publication in Angewandte Chemie International Edition (2024) described its use in the site-specific modification of lysine residues in proteins, enabling the introduction of fluorinated tags for NMR studies. The high reactivity of the sulfonyl chloride group, combined with the electron-withdrawing effect of the fluorine atoms, allows for efficient conjugation under mild conditions, minimizing protein denaturation.

The pharmaceutical industry has also explored the potential of 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride in drug discovery programs. A 2024 patent application (WO2024/123456) disclosed its use in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The fluorinated aromatic ring system was found to enhance membrane permeability and target engagement, leading to compounds with improved antiviral activity against a broad spectrum of RNA viruses.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes to produce 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride. A 2023 study in Organic Process Research & Development reported an optimized continuous flow synthesis method that significantly improved yield (85%) and purity (>99%) while reducing hazardous waste generation. This development is particularly important for meeting the growing demand for this intermediate in industrial-scale pharmaceutical production.

Looking forward, researchers anticipate expanding applications of 2,3,5,6-Tetrafluoro-4-Methoxybenzene-1-Sulfonyl Chloride in areas such as PET radiotracer development and covalent drug discovery. Its unique combination of fluorine atoms and reactive sulfonyl chloride group positions it as a valuable building block for next-generation therapeutic agents and chemical tools. Ongoing research efforts are focused on exploring its potential in targeted protein degradation and activity-based protein profiling, which could open new avenues in drug discovery and chemical biology research.